Cas no 918340-81-5 (2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-)

2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris- structure
918340-81-5 structure
Product Name:2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
CAS No:918340-81-5
MF:C15H12O3
MW:240.253984451294
CID:777308
PubChem ID:71427455
Update Time:2025-04-19

2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
    • 3-[3,5-bis(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
    • DTXSID30846195
    • 3,3',3''-(Benzene-1,3,5-triyl)tri(prop-2-yn-1-ol)
    • 918340-81-5
    • Inchi: 1S/C15H12O3/c16-7-1-4-13-10-14(5-2-8-17)12-15(11-13)6-3-9-18/h10-12,16-18H,7-9H2
    • InChI Key: SFQSBIWJXXWZAV-UHFFFAOYSA-N
    • SMILES: OCC#CC1C=C(C#CCO)C=C(C#CCO)C=1

Computed Properties

  • Exact Mass: 240.078644241g/mol
  • Monoisotopic Mass: 240.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 60.7Ų
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